Cas no 851176-08-4 (2-{4-chloro-5-phenylthieno2,3-dpyrimidin-2-yl}pyridine)

• Product name: 2-{4-chloro-5-phenylthieno2,3-dpyrimidin-2-yl}pyridine
• CAS No: 851176-08-4
• MF: C₁₇H₁₀ClN₃S
• MW: 323.799400806427
• CID: 3106982
• PubChem ID: 2535143

2-{4-chloro-5-phenylthieno2,3-dpyrimidin-2-yl}pyridine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-5-phenyl-2-pyridin-2-ylthieno[2,3-d]pyrimidine
• 2-{4-chloro-5-phenylthieno2,3-dpyrimidin-2-yl}pyridine
• SCHEMBL20665839
• Z57985360
• MLS000335773
• 851176-08-4
• AB00560810-03
• cid_2535143
• 4-chloro-5-phenyl-2-(pyridin-2-yl)thieno[2,3-d]pyrimidine
• AKOS000118711
• CHEMBL1547222
• HMS3377C13
• 4-chloro-5-phenyl-2-(2-pyridinyl)thieno[2,3-d]pyrimidine
• 2-{4-chloro-5-phenylthieno[2,3-d]pyrimidin-2-yl}pyridine
• 983-813-1
• EN300-09299
• BDBM76502
• SMR000253527
• 4-chloro-5-phenyl-2-(2-pyridyl)thieno[2,3-d]pyrimidine
• HMS2513O06
• 2-(4-Chloro-5-phenylthieno(2,3-d)pyrimidin-2-yl)pyridine
• 4-chloranyl-5-phenyl-2-pyridin-2-yl-thieno[2,3-d]pyrimidine

• Inchi： InChI=1S/C17H10ClN3S/c18-15-14-12(11-6-2-1-3-7-11)10-22-17(14)21-16(20-15)13-8-4-5-9-19-13/h1-10H
• InChI Key： FJYJLRPJJRJWLK-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 323.0283962Da
• Monoisotopic Mass: 323.0283962Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 66.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines